THE INFLUENCE OF COMPUTER-ASSISTED EDUCATION ON ENVIRONMENTAL KNOWLEDGE AND ENVIRONMENTAL AWARENESS
Chemistry Education Research and Practice Pub Date: DOI: 10.1039/B3RP90032K
Abstract
In this study, the degree to which computer-assisted education affects the environmental knowledge and awareness of university students was investigated. In this way, individual and student-centered learning in environmental studies is encouraged, and the students’ success and knowledge are subsequently increased. This methodology is important for the students who will soon become chemistry teachers and will make contributions to environmental education. In this study, an environmental knowledge test of 35 questions and an environmental awareness scale of 13 questions were applied as a pre-test to 88 students. Following the pre-test, the students worked for 15 hours per week in an Internet class, in which they intensively applied computer-assisted methods for 2 weeks. The environmental knowledge test and the awareness scale, which were taken as pre-test modules, were applied again as a post-test and the results were compared. It was determined that after the computer-assisted instruction, students’ environmental knowledge and awareness were increased, but the power of environmental awareness to describe the level of success is decreased. [Chem. Educ. Res. Pract.: 2004, 5, 99-110]
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